Cas no 1804840-73-0 (Methyl 2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate
• CAS No: 1804840-73-0
• MF: C₉H₄F₆INO₃
• MW: 415.027855873108
• CID: 4839317
• Update Time: 2025-05-25

Methyl 2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C9H4F6INO3/c1-19-7(18)3-2-17-6(16)5(20-9(13,14)15)4(3)8(10,11)12/h2H,1H3
• InChI Key： WTQUASOCKYKZAK-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)(F)F)=C(C(=O)OC)C=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate

Methyl 2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1804840-73-0)

The compound Methyl 2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1804840-73-0) is a highly specialized organic molecule with significant applications in the field of chemical synthesis and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an iodo group, a trifluoromethoxy group, a trifluoromethyl group, and a methyl ester moiety. The combination of these substituents makes it a valuable building block in the construction of complex molecules, particularly in the development of novel drug candidates.

Recent advancements in synthetic chemistry have highlighted the importance of fluorinated compounds like Methyl 2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate in drug discovery. Fluorinated groups, such as the trifluoromethoxy (-O-CF₃) and trifluoromethyl (-CF₃) substituents present in this molecule, are known to enhance the pharmacokinetic properties of drugs, including improved bioavailability and increased metabolic stability. These attributes make this compound an attractive starting material for researchers aiming to develop therapeutically relevant molecules.

The synthesis of Methyl 2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate involves a series of carefully designed multi-step reactions. Key steps include the introduction of the trifluoromethoxy and trifluoromethyl groups onto the pyridine ring, followed by the installation of the methyl ester group at the 5-position. The use of iodine as a leaving group at the 2-position further enhances its utility in subsequent coupling reactions, such as Suzuki-Miyaura cross-couplings, which are widely employed in organic synthesis.

One of the most notable applications of this compound is in the construction of heterocyclic frameworks that are central to many bioactive molecules. For instance, researchers have utilized Methyl 2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate as a precursor for synthesizing pyridopyrimidines and other nitrogen-containing heterocycles with potential anticancer activity. These structures often exhibit strong inhibitory effects against various cancer cell lines, making them promising candidates for further preclinical evaluation.

Moreover, the methyl ester functionality at the 5-position provides an additional site for functionalization. This allows chemists to introduce various substituents or linkers, enabling the creation of diverse libraries of compounds for high-throughput screening. Such libraries are invaluable in identifying lead compounds with desired biological activities.

In terms of structural characterization, Methyl 2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate has been thoroughly studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies confirm the compound's purity and structural integrity, which are critical for its use in downstream applications.

Looking ahead, ongoing research into fluorinated pyridines like Methyl 2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate is expected to yield new insights into their biological roles and therapeutic potentials. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development of innovative drugs based on this compound's unique properties.

In conclusion, Methyl 2-iodo-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1804840